Cas no 136577-38-3 (Pyrimidine, 2-[4-[(4-methylnonyl)oxy]phenyl]-5-octyl-)

• Product Name: Pyrimidine, 2-[4-[(4-methylnonyl)oxy]phenyl]-5-octyl-
• CAS No: 136577-38-3
• MF: C₂₈H₄₄N₂O
• MW: 424.661767959595
• CID: 1240792
• Update Time: 2024-08-04

Pyrimidine, 2-[4-[(4-methylnonyl)oxy]phenyl]-5-octyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[4-[(4-methylnonyl)oxy]phenyl]-5-octyl-

• Inchi： 1S/C28H44N2O/c1-4-6-8-9-10-12-16-25-22-29-28(30-23-25)26-17-19-27(20-18-26)31-21-13-15-24(3)14-11-7-5-2/h17-20,22-24H,4-16,21H2,1-3H3
• InChI Key： PXMWQQCUXSBHHQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCCCC(C)CCCCC)C=C2)=NC=C(CCCCCCCC)C=N1

Computed Properties

• Exact Mass: 424.34562

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 487.4±37.0 °C(Predicted)
• PSA: 35.01
• pka: 1.96±0.22(Predicted)